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Compound of Interest

Compound Name: BDP 630/650 amine

Cat. No.: B1192285

Executive Summary

BDP 630/650 Amine is a far-red, borondipyrromethene (BODIPY) based fluorophore
engineered as a superior alternative to Cyanine5 (Cy5).[1] Unlike cyanine dyes, which are
prone to cis-trans isomerization and photobleaching, the BDP 630/650 core offers exceptional
photostability and a near-unity quantum yield (

).

This guide details the physicochemical properties of the amine-functionalized derivative, which
serves as a nucleophilic building block for conjugation to activated esters (NHS/sulfo-NHS) or

carboxylic acids via carbodiimide chemistry. Its long fluorescence lifetime makes it a preferred

candidate for fluorescence polarization (FP) assays and lipid microenvironment studies.

Spectral Characteristics

The BDP 630/650 fluorophore occupies the "far-red" window, allowing for multiplexing with
GFP/FITC and PE/Rhodamine channels while avoiding the high autofluorescence background
typical of the UV/blue regions.

Key Photophysical Data[2]
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Property Value Unit Notes

Matches 633 nm
628 - 630 nm HeNe or 635 nm
) diode lasers.

Excitation Max (

Detectable with
642 - 650 nm standard Cy5/Alexa
) 647 filters.

Emission Max (

Extinction Coefficient ( High absorptivity

~97,000 ) i
) ensures bright signal.
Significantly higher
Quantum Yield ( J Y
0.91 ) than Cy5 (
)
).
Narrow shift requires
Stokes Shift ~14 - 20 nm precise filter sets to
avoid crosstalk.
Fluorescence Lifetime
( Long lifetime enables
~3.0-5.0 ns .
sensitive FP assays.
)
Hydrophobic core;
N requires organic co-
Solubility DMSO, DMF -

solvent for

conjugation.[2]

Spectral Logic & Jablonski Diagram

The following diagram illustrates the electronic transitions governing the fluorescence of BDP
630/650. Note the high efficiency of radiative decay (

) relative to non-radiative pathways (

), which underpins its high quantum yield.
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Figure 1: Energy diagram showing the excitation and emission pathways. The high quantum
yield results from the dominance of the radiative decay pathway over non-radiative loss.

Chemical Properties & Reactivity[4][5][6]
Structure & Stability

The BDP core is rigid and uncharged, contributing to its high stability in varying pH
environments and resistance to photobleaching. Unlike charged cyanines, BDP 630/650 is
relatively hydrophobic.[2]

o Photostability: BDP 630/650 retains >90% fluorescence after prolonged irradiation where
Cy5 would degrade significantly.

o Solvatochromism: While stable, the dye is lipophilic. In aqueous buffers, it may aggregate if
the labeling density is too high, leading to self-quenching.

The Amine Functionality

The "Amine" derivative contains a primary amine (

) group, typically linked via a C6 spacer (aminohexanoic acid) to reduce steric hindrance.
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» Reactivity: Nucleophile.

o Target: Reacts with activated esters (NHS esters, STP esters), carboxylic acids (via EDC
activation), and epoxides.

o Usage Case: This dye is used to label biomolecules that have been pre-activated with an
NHS ester or to synthesize more complex probes via amide bond formation.

Experimental Protocol: Conjugation to Activated
Carboxyls

This protocol describes the conjugation of BDP 630/650 Amine to a biomolecule containing an
NHS-ester (or similar activated carboxyl).

Prerequisites:
o Dye Stock: 10 mM BDP 630/650 Amine in anhydrous DMSO or DMF.

o Buffer: 0.1 M Sodium Bicarbonate (pH 8.3) or Phosphate buffer (pH 7.4). Avoid amine-
containing buffers (Tris, Glycine).

Step-by-Step Workflow

» Preparation of Biomolecule: Ensure the NHS-ester modified biomolecule is dissolved in an
amine-free buffer (pH 7.5-8.5).

o Critical: If the biomolecule is a protein, ensure it is free of ammonium ions (dialyze against
PBS if necessary).

e Reaction Setup: Add the BDP 630/650 Amine stock solution to the biomolecule solution.

o Molar Ratio: Use a 1.5 — 3.0 molar excess of Dye-Amine over the NHS-Biomolecule to
ensure complete labeling of the activated sites.

o Solvent Limit: Keep the final organic solvent (DMSO/DMF) concentration <10% (v/v) to
prevent protein precipitation.
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e Incubation: Incubate for 2—4 hours at Room Temperature (RT) or overnight at 4°C. Protect
from light.

o Mechanism:[3] The primary amine of the dye attacks the carbonyl carbon of the NHS
ester, releasing N-hydroxysuccinimide and forming a stable amide bond.

 Purification: Remove excess unreacted dye using Gel Filtration (e.g., Sephadex G-25) or
Spin Desalting Columns.

o Validation: Monitor absorbance at 280 nm (protein) and 630 nm (dye).

Conjugation Logic Map
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Figure 2: Reaction pathway for labeling an NHS-activated biomolecule with BDP 630/650
Amine.

Applications & Troubleshooting
Fluorescence Polarization (FP)

Due to its long excited-state lifetime (~3-5 ns) and high molecular weight when conjugated,
BDP 630/650 is ideal for FP assays. It is often used to measure ligand-receptor binding where
the rotation of the small ligand is slowed upon binding to a large receptor.

Lipid Staining
The hydrophobic nature of the BDP core makes it excellent for staining lipids or hydrophobic

pockets in proteins. However, this requires careful handling in aqueous buffers to prevent
aggregation-caused quenching (ACQ).
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e Solution: Add mild detergents (e.g., 0.05% Tween-20) if observing unexpected signal loss in
agueous solution.

Comparison to Cy5

Feature BDP 630/650 Cyanine5 (Cy5)
Photostability Excellent Moderate

Quantum Yield ~0.91 ~0.27

Chemical Stability Resistant to acids/bases Sensitive to oxidation

- i Moderate/Low (sulfonated
Hydrophobicity High ons)
versions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Technical Guide: Spectral Properties & Application of
BDP 630/650 Amine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1192285#what-are-the-spectral-properties-of-bdp-
630-650-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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